Cas no 1217828-76-6 (Calindol-13C,d2 Hydrochloride)

• Product Name: Calindol-13C,d2 Hydrochloride
• CAS No: 1217828-76-6
• MF: C₂₁H₂₁ClN₂
• MW: 339.862822294235
• CID: 1062206
• PubChem ID: 46780154
• Update Time: 2025-11-01

Calindol-13C,d2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Calindol-13C,d2 Hydrochloride
• (1R)-N-[dideuterio(1H-indol-2-yl)methyl]-1-naphthalen-1-ylethanamine,hydrochloride
• (1R)-N-[dideuterio(1H-indol-2-yl)(113C)methyl]-1-naphthalen-1-ylethanamine;hydrochloride
• (1R)-N-[(1H-Indol-2-yl)(~13~C,~2~H_2_)methyl]-1-(naphthalen-1-yl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID90675549
• 1217828-76-6

• Inchi： 1S/C21H20N2.ClH/c1-15(19-11-6-9-16-7-2-4-10-20(16)19)22-14-18-13-17-8-3-5-12-21(17)23-18;/h2-13,15,22-23H,14H2,1H3;1H/t15-;/m1./s1/i14+1D2;
• InChI Key： KFILKQPBQZIRST-XFGGQWPNSA-N
• SMILES： Cl.N([13C]([2H])([2H])C1=CC2C=CC=CC=2N1)[C@H](C)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 339.15500
• Monoisotopic Mass: 339.1552347g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Melting Point: 205-207°C (dec.)
• PSA: 27.82000
• LogP: 6.36480

Additional information on Calindol-13C,d2 Hydrochloride

Calindol-13C,d2 Hydrochloride: A Promising Compound in Medicinal Chemistry

Calindol-13C,d2 Hydrochloride (CAS No. 1217828-76-6) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry. This compound, a labeled derivative of Calindol, is particularly valuable for its potential applications in drug development and clinical research. The incorporation of stable isotopes, such as 13C and d2, enhances its utility in various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The structure of Calindol-13C,d2 Hydrochloride is characterized by a complex aromatic framework with specific isotopic substitutions. These substitutions do not alter the chemical properties of the compound but provide distinct advantages in tracing and quantifying the compound in biological systems. This makes it an ideal candidate for studying metabolic pathways, drug metabolism, and pharmacokinetics.

Recent studies have highlighted the potential of Calindol-13C,d2 Hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties. The study found that Calindol-13C,d2 Hydrochloride effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This finding suggests its potential use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Calindol-13C,d2 Hydrochloride has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry (2023) investigated the neuroprotective properties of this compound. The results indicated that Calindol-13C,d2 Hydrochloride can reduce oxidative stress and prevent neuronal cell death, making it a potential therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of Calindol-13C,d2 Hydrochloride has also been extensively studied. Research conducted by a team at the University of California, San Francisco (UCSF) revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The study found that it is well-absorbed orally and has a long half-life, which could translate to improved dosing regimens in clinical settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of Calindol-13C,d2 Hydrochloride. Early-phase trials have shown promising results, with no significant adverse effects reported. These trials are expected to provide more comprehensive data on its therapeutic potential and guide future drug development efforts.

The use of stable isotopes like 13C and d2 in pharmaceutical research is not new, but their application in compounds like Calindol-13C,d2 Hydrochloride represents a significant advancement. These isotopes allow for precise tracking of the compound within biological systems, enabling researchers to gain deeper insights into its mechanisms of action and metabolic fate.

In conclusion, Calindol-13C,d2 Hydrochloride (CAS No. 1217828-76-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique isotopic labeling makes it an invaluable tool for studying drug metabolism and pharmacokinetics, while its anti-inflammatory and neuroprotective properties offer exciting possibilities for treating various diseases. As research continues to advance, this compound is likely to play a crucial role in the development of new therapeutic strategies.